3-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-6-propyl-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione

Specification

• CAS No.: 1251556-59-8
• Molecular Formula: C20H23N5O4S
• Molecular Weight: 429.5
• IUPAC Name: 3-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-6-propyl-4H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
• Standard InChI: InChI=1S/C20H23N5O4S/c1-3-8-25-18(26)16-15(21-20(25)28)17(30-22-16)19(27)24-11-9-23(10-12-24)13-4-6-14(29-2)7-5-13/h4-7H,3,8-12H2,1-2H3,(H,21,28)
• Standard InChI Key: AZCZHKJTLITSQN-UHFFFAOYSA-N
• SMILES: CCCN1C(=O)C2=NSC(=C2NC1=O)C(=O)N3CCN(CC3)C4=CC=C(C=C4)OC

Introduction

3-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-6-propyl-4H,5H,6H,7H-12thiazolo[4,3-d]pyrimidine-5,7-dione is a complex organic compound that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of thiazolo-pyrimidines, which are known for their diverse biological activities. It also features a piperazine ring, making it a piperazine derivative. The molecular formula of this compound is C20H23N5O4S.

Synthesis

The synthesis of 3-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-6-propyl-4H,5H,6H,7H-thiazolo[4,3-d]pyrimidine-5,7-dione typically involves multiple steps starting from readily available precursors. The process requires careful control of reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity. Techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed for purification and structural confirmation.

Biological Activities and Applications

This compound is of interest for its potential roles in enzyme inhibition and receptor modulation, making it a candidate for further scientific exploration. Research suggests that it may exhibit potential anticancer properties by targeting specific pathways involved in cell proliferation and survival. The compound's ability to interact with molecular targets such as enzymes or receptors could lead to various biological effects, which are currently under investigation for therapeutic applications.